1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine

• IUPAC Name: [2-(3-methoxyphenyl)piperidin-1-yl]-(2-methyl-5-propan-2-ylpyrazol-3-yl)methanone
• InChI: InChI=1S/C20H27N3O2/c1-14(2)17-13-19(22(3)21-17)20(24)23-11-6-5-10-18(23)15-8-7-9-16(12-15)25-4/h7-9,12-14,18H,5-6,10-11H2,1-4H3
• InChI Key: RQMBQKAWJQKXNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)C(=O)N2CCCCC2C3=CC(=CC=C3)OC)C
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine, also known as IPP, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This compound has been shown to increase the activity of the sigma-1 receptor, which in turn can modulate the activity of other proteins and signaling pathways in the cell.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the modulation of calcium signaling, the regulation of protein folding, and the modulation of stress response pathways. This compound has also been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this protein in various cellular processes. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine. One area of interest is the development of new synthetic methods for this compound that could improve its solubility and other properties. Another area of interest is the further elucidation of the mechanism of action of this compound, which could provide insights into the function of the sigma-1 receptor and other proteins involved in cellular signaling pathways. Additionally, there is potential for the development of new drugs based on the structure of this compound that could have therapeutic applications in various diseases.

Synthesis Methods

1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine can be synthesized through a multi-step process that involves the reaction of 3-methoxybenzaldehyde with 1-(3-isopropyl-1-methyl-1H-pyrazol-5-yl)ethanone in the presence of a base. This reaction produces a key intermediate, which is then reacted with piperidine and a reducing agent to yield this compound.

Scientific Research Applications

1-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-2-(3-methoxyphenyl)piperidine has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In particular, this compound has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, protein folding, and stress response.